Cas no 436094-67-6 (2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic Acid
• CAS No: 436094-67-6
• MF: C₁₁H₉FN₂O₂S
• MW: 252.264764547348
• CID: 6786177
• PubChem ID: 1132737
• Update Time: 2025-05-20

2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic Acid
• SCHEMBL4928409
• MS-9622
• AKOS000349374
• 5-Thiazolecarboxylic acid, 2-[(4-fluorophenyl)amino]-4-methyl-
• DTXSID901183812
• 2-((4-Fluorophenyl)amino)-4-methylthiazole-5-carboxylic acid
• 2-(4-fluoroanilino)-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-[(4-Fluorophenyl)amino]-4-methyl-5-thiazolecarboxylic acid
• 436094-67-6

• Inchi： 1S/C11H9FN2O2S/c1-6-9(10(15)16)17-11(13-6)14-8-4-2-7(12)3-5-8/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： HFMJQHXCDBJWKS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 252.03687687g/mol
• Monoisotopic Mass: 252.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.5Ų

Additional information on 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic Acid

2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 436094-67-6)

2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 436094-67-6) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a fluorophenyl group, a methyl substituent, and a carboxylic acid functional group imparts this molecule with diverse chemical properties and potential applications.

The synthesis of 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiazole ring system. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the product. Researchers have explored various coupling reactions, such as the Huisgen cycloaddition and Ullmann coupling, to construct the thiazole framework with high precision.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The fluorophenyl group is known to enhance lipophilicity and improve bioavailability, making it an attractive candidate for drug design. Studies have shown that 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The thiazole moiety contributes to the molecule's ability to form self-assembled monolayers (SAMs), which are highly ordered structures with potential applications in nanotechnology and surface engineering. Recent research has demonstrated that SAMs formed by this compound exhibit excellent stability under harsh conditions, making them suitable for use in sensors and electronic devices.

The toxicity profile of 2-[(4-fluorophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylic acid has been evaluated in preclinical studies, revealing low acute toxicity in animal models. However, long-term safety assessments are still required to fully understand its potential risks for human use.

Looking ahead, the development of novel derivatives of this compound is expected to further expand its utility across various industries. Researchers are actively exploring modifications to the fluorophenyl group and the thiazole ring system to optimize its pharmacokinetic properties and enhance its efficacy as a therapeutic agent.